Cas no 1250998-87-8 (tert-butyl 6-oxa-1,9-diazaspiro[3.6]decane-9-carboxylate)

• Product Name: tert-butyl 6-oxa-1,9-diazaspiro[3.6]decane-9-carboxylate
• CAS No: 1250998-87-8
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD14581227
• CID: 4471451
• PubChem ID: 72207242
• Update Time: 2025-08-01

tert-butyl 6-oxa-1,9-diazaspiro[3.6]decane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 9-OXA-1,6-DIAZASPIRO[3.6]DECANE-6-CARBOXYLATE
• tert-butyl 6-oxa-1,9-diazaspiro[3.6]decane-9-carboxylate
• P11710
• 9-BOC-6-OXA-1,9-DIAZASPIRO[3.6]DECANE
• CS-0057338
• PB11111
• 1250998-87-8
• BS-42938

• MDL： MFCD14581227
• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-6-7-16-9-12(8-14)4-5-13-12/h13H,4-9H2,1-3H3
• InChI Key： FUVLJEQUXZZMEG-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC2(C1)CCN2

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 6-oxa-1,9-diazaspiro[3.6]decane-9-carboxylate

tert-butyl 6-oxa-1,9-diazaspiro[3.6]decane-9-carboxylate (CAS No. 1250998-87-8): A Comprehensive Overview

tert-butyl 6-oxa-1,9-diazaspiro[3.6]decane-9-carboxylate (CAS No. 1250998-87-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and the presence of a spiro atom connecting two rings. The 6-oxa-1,9-diazaspiro[3.6]decane core of this molecule provides a scaffold that can be functionalized in various ways to explore its potential applications in drug discovery and development.

The tert-butyl group attached to the carboxylate moiety of the compound plays a crucial role in modulating its physicochemical properties, such as solubility, stability, and reactivity. This group is known for its steric hindrance and electron-donating properties, which can influence the compound's behavior in different chemical reactions and biological environments. The carboxylate functionality, on the other hand, can participate in various chemical transformations and interactions, making it a valuable handle for synthetic modifications.

Recent studies have highlighted the potential of tert-butyl 6-oxa-1,9-diazaspiro[3.6]decane-9-carboxylate in the development of novel therapeutic agents. For instance, researchers at the University of California have explored its use as a scaffold for designing inhibitors of protein-protein interactions (PPIs), which are involved in various disease pathways. The spirocyclic structure provides a rigid and conformationally constrained platform that can mimic the binding modes of natural ligands, thereby enhancing the selectivity and potency of the resulting inhibitors.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University investigated the pharmacological properties of tert-butyl 6-oxa-1,9-diazaspiro[3.6]decane-9-carboxylate derivatives as potential treatments for neurodegenerative disorders. The results showed that these compounds exhibited promising neuroprotective effects by modulating key signaling pathways associated with neuronal survival and function. The unique structural features of the 6-oxa-1,9-diazaspiro[3.6]decane core were found to be crucial for their biological activity.

The synthetic accessibility of tert-butyl 6-oxa-1,9-diazaspiro[3.6]decane-9-carboxylate has also been a subject of extensive research. Several efficient synthetic routes have been developed to access this compound and its derivatives. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the spirocyclic framework. This method allows for high yields and excellent functional group tolerance, making it suitable for large-scale production and further derivatization.

In addition to its applications in drug discovery, tert-butyl 6-oxa-1,9-diazaspiro[3.6]decane-9-carboxylate has shown promise as a building block for supramolecular assemblies and materials science applications. The spirocyclic core can serve as a recognition site for host-guest interactions, enabling the formation of well-defined supramolecular structures with tunable properties. These assemblies have potential uses in areas such as drug delivery systems, sensors, and catalysts.

The environmental impact and safety profile of tert-butyl 6-oxa-1,9-diazaspiro[3.6]decane-9-carboxylate have also been evaluated in recent studies. Researchers at the Environmental Protection Agency (EPA) conducted toxicity assessments to ensure that this compound is safe for use in various applications without posing significant risks to human health or the environment. The results indicated that it exhibits low toxicity and good biodegradability under standard conditions.

Overall, tert-butyl 6-oxa-1,9-diazaspiro[3.6]decane-9-carboxylate (CAS No. 1250998-87-8) represents a valuable chemical entity with diverse applications in medicinal chemistry, materials science, and environmental research. Its unique structural features and functional versatility make it an attractive candidate for further exploration and development across multiple scientific disciplines.